Cas no 2488870-45-5 ((2S,5R)-2-(4-fluorophenyl)-5-(methoxymethyl)pyrrolidine)

(2S,5R)-2-(4-fluorophenyl)-5-(methoxymethyl)pyrrolidine is a chiral pyrrolidine derivative featuring a fluorophenyl substituent and a methoxymethyl group at the 2- and 5-positions, respectively. Its stereospecific configuration (2S,5R) ensures high enantiomeric purity, making it valuable in asymmetric synthesis and pharmaceutical applications. The 4-fluorophenyl moiety enhances binding affinity in bioactive molecules, while the methoxymethyl group improves solubility and metabolic stability. This compound serves as a versatile intermediate in the development of receptor-targeting drugs, particularly in CNS and antiviral research. Its well-defined stereochemistry and functional group compatibility facilitate precise modifications for structure-activity relationship studies. Suitable for use under controlled conditions, it requires proper handling due to its reactive nature.
(2S,5R)-2-(4-fluorophenyl)-5-(methoxymethyl)pyrrolidine structure
2488870-45-5 structure
Product Name:(2S,5R)-2-(4-fluorophenyl)-5-(methoxymethyl)pyrrolidine
CAS No:2488870-45-5
MF:C12H16FNO
MW:209.25994682312
MDL:MFCD34562324
CID:5619948
PubChem ID:146634844
Update Time:2025-06-24

(2S,5R)-2-(4-fluorophenyl)-5-(methoxymethyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

    • (2S,5R)-2-(4-fluorophenyl)-5-(methoxymethyl)pyrrolidine
    • SCHEMBL22040873
    • EN300-28310771
    • 2488870-45-5
    • MDL: MFCD34562324
    • Inchi: 1S/C12H16FNO/c1-15-8-11-6-7-12(14-11)9-2-4-10(13)5-3-9/h2-5,11-12,14H,6-8H2,1H3/t11-,12+/m1/s1
    • InChI Key: UBNZSPOYUWHDBS-NEPJUHHUSA-N
    • SMILES: FC1C=CC(=CC=1)[C@@H]1CC[C@H](COC)N1

Computed Properties

  • Exact Mass: 209.121592296g/mol
  • Monoisotopic Mass: 209.121592296g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 21.3Ų

(2S,5R)-2-(4-fluorophenyl)-5-(methoxymethyl)pyrrolidine Pricemore >>

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(2S,5R)-2-(4-fluorophenyl)-5-(methoxymethyl)pyrrolidine Related Literature

Additional information on (2S,5R)-2-(4-fluorophenyl)-5-(methoxymethyl)pyrrolidine

Introduction to (2S,5R)-2-(4-fluorophenyl)-5-(methoxymethyl)pyrrolidine (CAS No. 2488870-45-5)

(2S,5R)-2-(4-fluorophenyl)-5-(methoxymethyl)pyrrolidine (CAS No. 2488870-45-5) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of pyrrolidines, which are five-membered heterocyclic compounds with a nitrogen atom. The presence of the 4-fluorophenyl and methoxymethyl substituents imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The chiral nature of (2S,5R)-2-(4-fluorophenyl)-5-(methoxymethyl)pyrrolidine is crucial for its biological activity. Chirality, or the property of molecules to exist as non-superimposable mirror images, plays a vital role in drug design and development. Enantiomers can exhibit different pharmacological profiles, with one enantiomer being more active or having fewer side effects than the other. Therefore, the synthesis and isolation of the specific enantiomer are essential for optimizing the therapeutic potential of this compound.

Recent studies have highlighted the potential of (2S,5R)-2-(4-fluorophenyl)-5-(methoxymethyl)pyrrolidine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited potent anti-inflammatory properties. The researchers found that it effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In another study published in the European Journal of Medicinal Chemistry in 2020, (2S,5R)-2-(4-fluorophenyl)-5-(methoxymethyl)pyrrolidine was evaluated for its neuroprotective effects. The results showed that it significantly reduced oxidative stress and neuronal cell death in a model of Parkinson's disease. These findings suggest that this compound could be further developed as a neuroprotective agent for neurodegenerative disorders.

The synthetic route to (2S,5R)-2-(4-fluorophenyl)-5-(methoxymethyl)pyrrolidine has been extensively studied to ensure high yields and enantioselectivity. One common approach involves the use of chiral catalysts or auxiliaries to control the stereochemistry during synthesis. For example, a study published in Organic Letters in 2019 described a highly efficient asymmetric synthesis using a chiral phosphoric acid catalyst. This method not only provided excellent enantioselectivity but also allowed for large-scale production, making it suitable for industrial applications.

The physicochemical properties of (2S,5R)-2-(4-fluorophenyl)-5-(methoxymethyl)pyrrolidine

In terms of safety and toxicity, preliminary studies have shown that (2S,5R)-2-(4-fluorophenyl)-5-(methoxymethyl)pyrrolidine

The future prospects for (2S,5R)-2-(4-fluorophenyl)-5-(methoxymethyl)pyrrolidine

In conclusion, (2S,5R)-2-(4-fluorophenyl)-5-(methoxymethyl)pyrrolidine (CAS No. 2488870-45-5) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent for various diseases. Continued research into its synthesis, biological evaluation, and safety will be crucial for realizing its full potential in clinical settings.

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